Cas no 4078-25-5 ( )
structure
Product Name:
CAS No:4078-25-5
MF:C8H15NO2
MW:157.210202455521
CID:926191
PubChem ID:265384
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(aziridin-1-yl)butanoate
- 3-aziridin-1-yl-butyric acid ethyl ester
- NCIOpen2_001709
- DTXSID00295338
- 4078-25-5
- NSC101305
- NSC-101305
-
-
- Inchi： 1S/C8H15NO2/c1-3-11-8(10)6-7(2)9-4-5-9/h7H,3-6H2,1-2H3
- InChI Key： QTFXPUSOHNEUAS-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C)N1CC1)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.31000
- LogP: 0.58160
Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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